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For Immediate Release

This document provides detailed application notes and protocols for the use of high-purity

synthetic CLE25 peptide in research and drug development. The CLE25 peptide, a key

signaling molecule in plants, is instrumental in understanding vascular development and stress

response mechanisms. These guidelines are intended for researchers, scientists, and drug

development professionals.

Product Information
High-purity synthetic CLE25 peptide is a 12-amino acid peptide with the sequence Arg-Lys-

Val-Hyp-Asn-Gly-Hyp-Asp-Pro-Ile-His-Asn, where 'Hyp' represents hydroxyproline. It is typically

supplied as a lyophilized powder and should be stored at -20°C. The molecular weight is

approximately 1375.5 g/mol .[1] For research purposes, it is crucial to use a highly pure

synthetic version to ensure reproducible results.

Table 1: Commercial Sources for High-Purity Synthetic CLE25 Peptide
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Supplier Product Name Purity
Quantity
Options

Catalog
Number

Blue Tiger

Scientific

CLE25 Peptide

(Highly Pure)
≥98% (HPLC)

Custom amounts

available
MDP0859

Molecular Depot
CLE25 Peptide

(Highly Pure)
Not Specified

100 µg, Custom

bulk amounts
MDP0859

MedchemExpres

s
CLE25 Peptide >98%

50 mg, 100 mg,

250 mg, Custom
HY-P1004

Peptide Institute,

Inc.
CLE25 Peptide ≥98.0% (HPLC)

0.5 mg, Bulk

request
4511-v

FUJIFILM Wako CLE25 Peptide ≥98% (HPLC) 0.5mg 332-45111

Biosynth CLE25 Peptide High Purity
Inquire for

options
PBP-4511-V

Biological Activity and Signaling Pathways
The CLE25 peptide is a versatile signaling molecule involved in at least two distinct pathways

in Arabidopsis thaliana:

Vascular Development (Phloem Initiation): CLE25 peptide signals through the CLAVATA2

(CLV2) and CLE-RESISTANT RECEPTOR KINASE (CLERK) receptor complex to regulate

the initiation of phloem development.[2] This pathway is crucial for the proper formation of

the plant's vascular system.

Drought Stress Response and Stomatal Closure: As a long-distance signal, CLE25 moves

from the roots to the leaves in response to dehydration.[3] In the leaves, it binds to the

BARELY ANY MERISTEM (BAM1) and BAM3 receptor-like kinases.[3] This binding event

triggers a signaling cascade that upregulates the expression of 9-CIS-EPOXYCAROTENOID

DIOXYGENASE 3 (NCED3), a key enzyme in the biosynthesis of the stress hormone

abscisic acid (ABA).[3][4] The resulting increase in ABA levels leads to stomatal closure,

reducing water loss.[3][5]
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Application Notes
High-purity synthetic CLE25 peptide is a valuable tool for a variety of in vitro and in vivo

studies:

Receptor-Ligand Interaction Studies: To investigate the binding affinity and kinetics of CLE25

with its receptors, such as BAM1, BAM3, and the CLERK-CLV2 complex.

In Vitro Bioassays: To study the physiological effects of CLE25, such as the induction of

stomatal closure in epidermal peels.

Signaling Pathway Elucidation: To dissect the downstream components of the CLE25

signaling cascade, including protein phosphorylation and changes in gene expression.

Structure-Activity Relationship Studies: To identify the key amino acid residues responsible

for the biological activity of CLE25 by using synthetic analogues.

Drug Discovery and Agrochemical Screening: To identify compounds that can modulate the

activity of the CLE25 signaling pathway for potential applications in agriculture to enhance

drought tolerance in crops.

Experimental Protocols
Stomatal Aperture Assay in Arabidopsis thaliana
This protocol is designed to assess the effect of synthetic CLE25 peptide on stomatal closure

in detached leaves.

Materials:

High-purity synthetic CLE25 peptide

Arabidopsis thaliana (Col-0) plants, 4-5 weeks old

Opening Buffer (10 mM MES-KOH, pH 6.15, 50 mM KCl, 10 µM CaCl2)

Microscope slides and coverslips

Microscope with a camera and image analysis software (e.g., ImageJ)
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Procedure:

Prepare a stock solution of CLE25 peptide in sterile water. It is recommended to prepare

fresh dilutions in the opening buffer for each experiment.

Excise fully expanded rosette leaves from well-watered Arabidopsis plants.

Float the detached leaves, abaxial (lower) side down, in a petri dish containing the opening

buffer and expose to light for 2-3 hours to induce stomatal opening.

Replace the opening buffer with fresh buffer containing different concentrations of CLE25
peptide (e.g., 1 nM, 10 nM, 100 nM, 1 µM).[5] Include a mock control with the buffer alone.

Incubate the leaves for 3 hours under the same light conditions.[5]

To observe the stomata, you can either create an epidermal peel or use a non-destructive

imaging technique. For epidermal peels, gently tear the leaf and mount the thin epidermal

layer on a microscope slide with a drop of the incubation buffer.

Immediately observe the stomata under a microscope and capture images.

Measure the width and length of the stomatal pores using image analysis software. At least

50 stomata should be measured per treatment condition.

The stomatal aperture is typically expressed as the ratio of width to length.

Table 2: Dose-Response of CLE25 Peptide on Stomatal Aperture
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CLE25 Concentration (nM)
Mean Stomatal Aperture (Width/Length
Ratio) ± SD

0 (Mock) Insert experimentally determined value

1 Insert experimentally determined value

10 Insert experimentally determined value

100 Insert experimentally determined value

1000 Insert experimentally determined value

EC50 To be determined from the dose-response curve

Quantitative Real-Time PCR (qRT-PCR) for NCED3
Expression
This protocol details the measurement of NCED3 gene expression in response to CLE25
peptide treatment.

Materials:

Arabidopsis thaliana seedlings (2 weeks old)

Liquid ½ MS medium

Synthetic CLE25 peptide

RNA extraction kit

cDNA synthesis kit

qPCR master mix and primers for NCED3 and a reference gene (e.g., ACTIN2)

Real-time PCR system

Procedure:

Grow Arabidopsis seedlings in liquid ½ MS medium.
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Treat the seedlings with a final concentration of 1 µM CLE25 peptide or a mock solution.

Harvest the aerial parts of the seedlings at different time points (e.g., 0, 1, 3, 6 hours) after

treatment.

Immediately freeze the samples in liquid nitrogen and store at -80°C until RNA extraction.

Extract total RNA from the samples using a commercial RNA extraction kit according to the

manufacturer's instructions.

Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit.

Perform qRT-PCR using the synthesized cDNA, gene-specific primers for NCED3 and the

reference gene, and a qPCR master mix.

Analyze the results using the ΔΔCt method to determine the relative fold change in NCED3

expression.

Table 3: NCED3 Expression in Response to CLE25 Peptide

Time Point (hours)
Relative NCED3 Expression (Fold
Change) ± SD

0 1.0

1 Insert experimentally determined value

3 Insert experimentally determined value

6 Insert experimentally determined value

Receptor-Ligand Binding Assay (Conceptual Protocol)
A direct binding assay has not been explicitly detailed for CLE25 in the literature surveyed.

However, based on similar peptide-receptor studies, an isothermal titration calorimetry (ITC) or

microscale thermophoresis (MST) experiment could be performed. For example, a study on the

related CLE45 peptide and its receptor BAM3 reported a dissociation constant (Kd) of ~120 nM

as determined by ITC.[6]
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Conceptual ITC Workflow:

Express and purify the extracellular domain of the BAM1 or BAM3 receptor.

Prepare a solution of the purified receptor in a suitable buffer.

Prepare a solution of the synthetic CLE25 peptide in the same buffer.

Titrate the CLE25 peptide solution into the receptor solution in the ITC instrument.

Measure the heat changes upon binding.

Analyze the data to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic

parameters (ΔH and ΔS).

Table 4: Binding Affinities of CLE Peptides to Receptors (Reference Data)

Ligand Receptor Method
Binding Affinity
(Kd)

CLE45 BAM3 ITC ~120 nM[6]

CLE13 BAM1 Not Specified 10 nM[7]

CLE16 BAM1 Not Specified 6.9 nM[7]

CLE25 BAM1/BAM3 To be determined To be determined

CLE25 CLERK-CLV2 To be determined To be determined

Visualizations of Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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